Cas no 327022-91-3 (1-(3,5-difluorophenyl)but-3-en-1-ol)

• Product Name: 1-(3,5-difluorophenyl)but-3-en-1-ol
• CAS No: 327022-91-3
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• MDL: MFCD16069394
• CID: 5224150
• Update Time: 2026-03-07

1-(3,5-difluorophenyl)but-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)but-3-en-1-ol
• Benzenemethanol, 3,5-difluoro-α-2-propen-1-yl-

• MDL： MFCD16069394
• Inchi： 1S/C10H10F2O/c1-2-3-10(13)7-4-8(11)6-9(12)5-7/h2,4-6,10,13H,1,3H2
• InChI Key： QDVNDXUSWSDTKY-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC(F)=C1)(O)CC=C

Computed Properties

• Exact Mass: 184.07
• Monoisotopic Mass: 184.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Additional information on 1-(3,5-difluorophenyl)but-3-en-1-ol

Chemical Profile of 1-(3,5-difluorophenyl)but-3-en-1-ol (CAS No: 327022-91-3)

1-(3,5-difluorophenyl)but-3-en-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 327022-91-3, is a fluorinated aromatic compound with a butenol backbone. This molecule has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The presence of two fluorine atoms at the 3rd and 5th positions of the phenyl ring introduces electron-withdrawing effects, which can modulate the reactivity and binding properties of the molecule. Such structural modifications are often employed to enhance metabolic stability, improve pharmacokinetic profiles, and optimize interactions with biological targets.

The chemical structure of 1-(3,5-difluorophenyl)but-3-en-1-ol consists of a phenyl ring substituted with fluorine atoms and an allylic alcohol functional group. The butenol moiety provides a flexible carbon chain that can influence the conformational preferences and electronic distribution of the molecule. This compound represents an interesting scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The combination of fluorine substitution and an alcohol group creates multiple sites for functionalization, enabling chemists to design derivatives with tailored properties.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced binding affinity and selectivity in biological systems. The fluorine atoms in 1-(3,5-difluorophenyl)but-3-en-1-ol can participate in dipole-dipole interactions and hydrogen bonding, which are critical for molecular recognition processes. Additionally, fluorine substitution can prevent metabolic degradation by electron-withdrawing effects, thereby prolonging the half-life of potential drug candidates. These characteristics make this compound a valuable building block for medicinal chemists exploring new pharmacological pathways.

Research in the field of organic synthesis has demonstrated that 1-(3,5-difluorophenyl)but-3-en-1-ol can be synthesized through various methodologies, including cross-coupling reactions, Grignard additions, and palladium-catalyzed transformations. The synthesis often involves the use of readily available starting materials such as 3,5-difluorobenzaldehyde and appropriate alkene precursors. The introduction of fluorine atoms requires careful control of reaction conditions to avoid unwanted side products. Advanced techniques like flow chemistry have been employed to improve yields and purity, making large-scale production more feasible.

The biological activity of 1-(3,5-difluorophenyl)but-3-en-1-ol has been explored in several preclinical studies. Its structural motif suggests potential interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis or autoimmune disorders. Preliminary computational studies have indicated that the compound may exhibit inhibitory activity against certain kinases or proteases by occupying hydrophobic pockets or binding to specific amino acid residues. These findings have prompted further investigation into its pharmacological profile.

One notable aspect of 1-(3,5-difluorophenyl)but-3-en-1-ol is its ability to serve as a precursor for more complex derivatives. By introducing additional functional groups or modifying the butenol chain, researchers can generate libraries of compounds with diverse biological activities. For instance, acylation or alkylation reactions can be used to extend the carbon skeleton, while halogenation or etherification can introduce new interaction sites. Such structural diversification is essential for optimizing drug candidates during the hit-to-leader optimization process.

The role of computational chemistry in studying 1-(3,5-difluorophenyl)but-3-en-1-ol cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify key interaction points with biological targets. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of the molecule, helping chemists design more effective synthetic routes. These computational tools are indispensable in modern drug discovery pipelines, allowing researchers to accelerate the development of novel therapeutics.

In conclusion,1-(3,5-difluorophenyl)but-3-en-1-ol (CAS No: 327022-91-3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases. The combination of fluorine substitution and an alcohol group offers multiple opportunities for functionalization, enabling the design of highly specialized derivatives. With ongoing research exploring its biological activities and synthetic applications, this compound is poised to play a crucial role in future pharmaceutical advancements.